Cas no 2034599-99-8 (1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea
• CAS No: 2034599-99-8
• MF: C₁₅H₁₅ClN₂O₄S
• MW: 354.808601617813
• CID: 5360156
• Update Time: 2025-10-11

1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)urea
• 1-(1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea

• Inchi： 1S/C15H15ClN2O4S/c1-20-12(13-4-5-14(16)23-13)7-17-15(19)18-9-2-3-10-11(6-9)22-8-21-10/h2-6,12H,7-8H2,1H3,(H2,17,18,19)
• InChI Key： SRZIQGOLJQYMQG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CNC(NC2C=CC3=C(C=2)OCO3)=O)OC)S1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 417
• XLogP3: 2.8
• Topological Polar Surface Area: 97.1

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea

1-(2H-1,3-Benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea: A Comprehensive Overview

1-(2H-1,3-Benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea is a complex organic compound with the CAS number 2034599-99-8. This compound belongs to the class of ureas, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The structure of this compound is characterized by a benzodioxole ring system, a thiophene moiety, and a methoxyethyl group attached to the urea backbone. These structural features contribute to its unique chemical properties and biological activities.

The benzodioxole ring system in 1-(2H-1,3-benzodioxol-5-yl) is known for its aromaticity and stability, making it a common structural motif in various pharmaceutical agents. The thiophene group, particularly the 5-chlorothiophen-2-yl substituent, introduces electron-withdrawing effects that can influence the compound's reactivity and bioavailability. The methoxyethyl group adds hydrophilic properties, which may enhance solubility and absorption in biological systems.

Recent studies have highlighted the potential of this compound as a small molecule inhibitor in drug discovery. Researchers have explored its ability to modulate enzyme activity, particularly in pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The urea backbone has been shown to interact with specific binding sites on target proteins, making it a promising scaffold for therapeutic agents.

In terms of synthesis, 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]urea can be prepared through a multi-step process involving coupling reactions and ring-forming techniques. The use of microwave-assisted synthesis has been reported to improve reaction efficiency and yield. This approach not only streamlines the production process but also enhances the purity of the final product.

From an environmental perspective, the compound's biodegradability and toxicity have been assessed in preliminary studies. Results indicate that it exhibits moderate biodegradability under aerobic conditions, which aligns with current green chemistry principles. However, further research is needed to fully understand its environmental impact and potential for sustainable use.

The application of 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(5-chlorothiophen-2-y...